4-{[3-(2-Methoxyphenyl)propyl]amino}benzoic acid

• CAS No.: 61440-44-6
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• IUPAC Name: 4-[3-(2-methoxyphenyl)propylamino]benzoic acid
• InChI: InChI=1S/C17H19NO3/c1-21-16-7-3-2-5-13(16)6-4-12-18-15-10-8-14(9-11-15)17(19)20/h2-3,5,7-11,18H,4,6,12H2,1H3,(H,19,20)
• InChI Key: JCXWRKQNBURTFZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCCNC2=CC=C(C=C2)C(=O)O

Description

4-{[3-(2-Methoxyphenyl)propyl]amino}benzoic acid is a useful research compound. Its molecular formula is C17H19NO3 and its molecular weight is 285.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7.0 g. of ethyl p-[3-(o-methoxyphenyl)propyl]aminobenzoate (prepared as described in Example 41), 7.0 g. of potassium hydroxide and 100 ml. of ethanol-water (9:1) is refluxed for 3.5 hours, acidified while hot with concentrated hydrochloric acid, diluted with water and chilled. The mixture is filtered and the solid washed with water to give off-white crystals, m.p. 155°-157° C. Recrystallization from ethanol gives off-white crystals, m.p. 156°-158° C.